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Compound of Interest

Compound Name: 3-Nitrobenzoyl chloride

Cat. No.: B089680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties,

synthesis, and reactivity of 3-Nitrobenzoyl chloride. The information is intended to support

researchers, scientists, and professionals in drug development in understanding and utilizing

this versatile chemical intermediate.

Chemical and Physical Properties
3-Nitrobenzoyl chloride is a yellow to brown solid or liquid with a pungent odor.[1] It is a

reactive compound, sensitive to moisture, and should be handled with appropriate safety

precautions.[1] Below is a summary of its key physical and chemical properties.

Table 1: Physical and Chemical Properties of 3-Nitrobenzoyl Chloride
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Property Value Reference(s)

Molecular Formula C₇H₄ClNO₃ [2]

Molecular Weight 185.56 g/mol [3]

CAS Number 121-90-4 [2]

Appearance Yellow to brown solid or liquid [1]

Melting Point 30-35 °C [2]

Boiling Point 275-278 °C at 760 mmHg [2]

Density 1.42 g/mL [2]

Solubility
Decomposes in water. Soluble

in ether, benzene, and toluene.
[4]

Flash Point > 112 °C (> 233.6 °F) [1]

InChI Key
NXTNASSYJUXJDV-

UHFFFAOYSA-N
[3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3-Nitrobenzoyl
chloride. The following tables summarize the key spectral data.

Table 2: 1H NMR Spectral Data of 3-Nitrobenzoyl Chloride

Chemical Shift (ppm) Multiplicity Assignment

~8.8 s Proton on C2

~8.5 d Proton on C4

~8.3 d Proton on C6

~7.8 t Proton on C5
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Note: Approximate chemical shifts are based on typical values for similar aromatic compounds

and may vary depending on the solvent and experimental conditions.

Table 3: 13C NMR Spectral Data of 3-Nitrobenzoyl Chloride

Chemical Shift (ppm) Assignment

~167 Carbonyl Carbon (C=O)

~148 Carbon attached to Nitro Group (C-NO₂)

~136 Aromatic Carbon

~135 Aromatic Carbon

~130 Aromatic Carbon

~128 Aromatic Carbon

~125 Aromatic Carbon

Note: Approximate chemical shifts are based on typical values and may vary.

Table 4: Key IR Absorptions of 3-Nitrobenzoyl Chloride

Wavenumber (cm⁻¹) Functional Group

~1770 C=O stretch (acid chloride)

~1530 N-O asymmetric stretch (nitro group)

~1350 N-O symmetric stretch (nitro group)

~1200 C-Cl stretch

~3100-3000 C-H stretch (aromatic)

Table 5: Mass Spectrometry Data of 3-Nitrobenzoyl Chloride
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m/z Interpretation

185/187
Molecular ion peak ([M]⁺) with isotopic pattern

for one chlorine atom

150 [M-Cl]⁺

139 [M-NO₂]⁺

104 [C₆H₄CO]⁺

76 [C₆H₄]⁺

Reactivity and Stability
3-Nitrobenzoyl chloride is a reactive acyl chloride. Its reactivity is primarily centered around

the electrophilic carbonyl carbon. The presence of the electron-withdrawing nitro group on the

aromatic ring further enhances this electrophilicity.

It is unstable in the presence of water and alcohols, with which it readily decomposes.[5] It is

also incompatible with bases (including amines) and strong oxidizing agents.[5] Care should be

taken to store 3-Nitrobenzoyl chloride in a cool, dry place, away from incompatible materials.

[1]

Experimental Protocols
Synthesis of 3-Nitrobenzoyl Chloride
A common method for the synthesis of 3-Nitrobenzoyl chloride is the reaction of 3-

nitrobenzoic acid with thionyl chloride.

Materials:

3-nitrobenzoic acid

Thionyl chloride

Toluene (optional, for azeotropic removal of HCl)

Round-bottom flask
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Reflux condenser

Heating mantle

Distillation apparatus

Procedure:

In a round-bottom flask, combine 3-nitrobenzoic acid and an excess of thionyl chloride

(typically 2-3 equivalents).

Attach a reflux condenser and heat the mixture gently under reflux for 2-4 hours. The

reaction progress can be monitored by the cessation of hydrogen chloride gas evolution.

After the reaction is complete, remove the excess thionyl chloride by distillation.

The crude 3-Nitrobenzoyl chloride can be purified by vacuum distillation.

Amide Synthesis from 3-Nitrobenzoyl Chloride
3-Nitrobenzoyl chloride readily reacts with primary and secondary amines to form the

corresponding amides.

Materials:

3-Nitrobenzoyl chloride

Primary or secondary amine

Anhydrous aprotic solvent (e.g., dichloromethane, THF)

Tertiary amine base (e.g., triethylamine, pyridine)

Separatory funnel

Standard work-up reagents (e.g., water, dilute HCl, saturated sodium bicarbonate solution,

brine)

Drying agent (e.g., anhydrous sodium sulfate)
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Procedure:

Dissolve the amine and the tertiary amine base in the anhydrous solvent in a flask.

Cool the solution in an ice bath.

Add a solution of 3-Nitrobenzoyl chloride in the same solvent dropwise to the cooled amine

solution with stirring.

Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

Perform an aqueous work-up by washing the reaction mixture sequentially with water, dilute

HCl, saturated sodium bicarbonate solution, and brine.

Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent under

reduced pressure to obtain the crude amide product.

The product can be further purified by recrystallization or column chromatography.

Visualizations
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Caption: Synthesis of 3-Nitrobenzoyl Chloride from 3-Nitrobenzoic Acid.

General Mechanism of Nucleophilic Acyl Substitution
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Caption: General mechanism of nucleophilic acyl substitution of 3-Nitrobenzoyl chloride.

Friedel-Crafts Acylation using 3-Nitrobenzoyl Chloride
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Caption: Friedel-Crafts acylation of an arene using 3-Nitrobenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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